molecular formula C9H13NO2 B6244987 methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate CAS No. 2408965-41-1

methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate

Cat. No. B6244987
CAS RN: 2408965-41-1
M. Wt: 167.2
InChI Key:
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Description

Methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate is a chemical compound with the CAS Number: 2408965-41-1 . It has a molecular weight of 167.21 and its IUPAC name is methyl 7-aminotricyclo[2.2.1.0(2,6)]heptane-1-carboxylate . The compound is stored at a temperature of -10 degrees .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13NO2/c1-12-8(11)9-5-2-4(7(9)10)3-6(5)9/h4-7H,2-3,10H2,1H3 . This code provides a specific representation of the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound is in liquid form . The compound is shipped with an ice pack to maintain its stability .

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Sodium borohydride", "Benzene", "Chloroacetyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with methylamine in the presence of sodium borohydride to form methyl 7-aminotricyclo[2.2.1.0,2,6]heptan-1-ol.", "Step 2: The resulting alcohol is then reacted with chloroacetyl chloride in the presence of benzene to form methyl 7-chloroacetylaminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate.", "Step 3: The chloroacetyl group is then hydrolyzed using sodium hydroxide to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then esterified with methanol in the presence of hydrochloric acid to form the final product, methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate." ] }

CAS RN

2408965-41-1

Molecular Formula

C9H13NO2

Molecular Weight

167.2

Purity

95

Origin of Product

United States

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